Cas no 1361552-84-2 (6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361552-84-2
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4967594
• Update Time: 2025-05-20

6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-12-5-3-8(11(19-12)6-7-18)9-2-4-10(15)14(17)13(9)16/h2-5H,6H2,1H3
• InChI Key： HZDQUFZZCMLVJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N=C1CC#N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4.4
• Topological Polar Surface Area: 45.9

Additional information on 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361552-84-2) and Its Emerging Applications in Chemical Biology

6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile, identified by the chemical identifier CAS No. 1361552-84-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological activities and roles in medicinal chemistry. The presence of a nitrile group at the 2-position and a methoxy substituent at the 6-position, combined with a 2,3,4-trichlorophenyl ring at the 3-position, endows this molecule with distinct electronic and steric characteristics that make it a valuable scaffold for drug discovery and molecular research.

The structural configuration of 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile is meticulously designed to interact with biological targets in a highly specific manner. The trichlorophenyl moiety enhances lipophilicity and binding affinity, while the pyridine core provides a privileged scaffold for further derivatization. This compound has been extensively studied for its potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The nitrile group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, pyridine derivatives have emerged as a cornerstone due to their ability to mimic natural biomolecules and interfere with disease-causing mechanisms. The 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile structure exemplifies this trend, as it combines multiple pharmacophoric elements that are known to enhance bioactivity. For instance, studies have shown that the trichlorophenyl group can improve metabolic stability and oral bioavailability, while the methoxy substituent can fine-tune electronic properties for optimal receptor binding.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging evidence suggests that pyridine-based molecules can disrupt key signaling pathways involved in cancer progression. The 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile scaffold has been explored as a candidate for inhibiting kinases and other enzymes that are overexpressed in tumor cells. Preclinical studies have demonstrated its ability to induce apoptosis and suppress proliferation in various cancer models. Furthermore, its structural versatility allows for the design of derivatives that can selectively target different subtypes of cancer, offering a promising approach to personalized medicine.

The field of chemical biology has also leveraged this compound for developing probes and inhibitors of bacterial resistance mechanisms. Antibiotic resistance remains one of the most pressing challenges in global healthcare, necessitating innovative strategies for drug development. The 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile structure has been investigated for its potential to interfere with bacterial enzymes such as DNA gyrase and topoisomerases. By binding to these targets, it can inhibit bacterial growth without harming human cells. This capability is particularly relevant in light of rising multidrug-resistant infections worldwide.

Advances in computational chemistry have further enhanced the utility of this compound by enabling high-throughput virtual screening and molecular docking studies. These techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. The 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile scaffold has been successfully used in such simulations due to its well-defined interactions with biological targets. This integration of computational methods with experimental validation has accelerated the discovery pipeline for novel bioactive molecules.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in creating complex molecules from simpler precursors. Key steps include nucleophilic substitution reactions to introduce the nitrile group and methoxy substituent at appropriate positions on the pyridine ring. The introduction of chlorine atoms into the phenyl ring requires careful control of reaction conditions to achieve high regioselectivity. These synthetic strategies not only produce the desired compound but also provide insights into methodologies that can be applied to other heterocyclic systems.

From an industrial perspective, 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile represents an excellent example of how academic research can translate into commercial opportunities. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold due to its proven bioactivity and synthetic feasibility. Collaborative efforts between academia and industry have led to several patents being filed around novel analogs with enhanced potency and reduced toxicity profiles.

The environmental impact of synthesizing such compounds is also an important consideration today. Green chemistry principles have guided researchers toward developing more sustainable methods for producing complex molecules like this one. Techniques such as catalytic hydrogenation instead of traditional chlorination methods help reduce waste generation during synthesis while maintaining high yields – aligning with global efforts toward sustainable chemical manufacturing practices.

In conclusion, 6-Methoxy-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile(CAS No.136155 –^84– – –)) remains one
of the most promising compounds)))